Cas no 1421462-82-9 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine
• CAS No: 1421462-82-9
• MF: C₂₁H₂₃NO₄S
• MW: 385.476624727249
• CID: 5364694
• Update Time: 2025-06-18

1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1,3-benzodioxol-5-yl-[4-[(4-methoxyphenyl)sulfanylmethyl]piperidin-1-yl]methanone
• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine

• Inchi： 1S/C21H23NO4S/c1-24-17-3-5-18(6-4-17)27-13-15-8-10-22(11-9-15)21(23)16-2-7-19-20(12-16)26-14-25-19/h2-7,12,15H,8-11,13-14H2,1H3
• InChI Key： XPWDNKKMBVERDV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1CCC(CSC2=CC=C(OC)C=C2)CC1)=O

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine

Introduction to Compound with CAS No. 1421462-82-9 and Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine

The compound identified by the CAS number 1421462-82-9 and the product name 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a benzodioxole moiety and a piperidine ring, contribute to its unique chemical properties and biological activities.

Recent research in the field of organic chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The benzodioxole scaffold, also known as an oxygenated phenyl ring, is well-documented for its role in various pharmacological applications. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in drug design. Similarly, the piperidine ring is a common structural motif in many bioactive molecules, known for its ability to enhance solubility and metabolic stability.

The specific modification of the 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine molecule introduces a sulfanyl group linked to a methyl substituent at the piperidine ring. This structural feature is particularly interesting as it can influence both the electronic properties and the binding affinity of the compound. The presence of a 4-methoxyphenyl group further enhances the complexity of the molecule, potentially leading to diverse biological effects.

Current studies have been exploring the pharmacological potential of this compound in various therapeutic areas. One notable area of interest is its potential as an antidepressant or anxiolytic agent. The combination of the benzodioxole and piperidine moieties suggests that this compound may interact with serotonin receptors, which are key targets in the treatment of mood disorders. Preliminary in vitro studies have shown promising results regarding its ability to modulate neurotransmitter activity.

In addition to its potential psychotropic effects, this compound has also been investigated for its possible role in treating neurological disorders. The unique structural features of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine may enable it to interact with other neurotransmitter systems, such as those involving dopamine or norepinephrine. This broadens its therapeutic scope and makes it an attractive candidate for further research.

The synthesis of this compound involves several sophisticated organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the benzodioxole-5-carbonyl group followed by the attachment of the sulfanyl-methyl piperidine moiety requires precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have made it possible to produce such complex molecules with high yield and purity, facilitating their use in downstream applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies often involve docking simulations to predict how the molecule might interact with enzymes or receptors at an atomic level. The results from these simulations can guide further modifications and optimization efforts, ultimately leading to more effective therapeutic agents.

The regulatory landscape for new pharmaceutical compounds is stringent and requires thorough characterization before they can be approved for clinical use. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming the structure and purity of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine. These methods provide detailed information about the molecular structure and help ensure that the compound meets safety and efficacy standards.

Future directions in research may include exploring derivative compounds based on this core structure. By modifying different functional groups or introducing additional substituents, scientists can generate libraries of compounds with tailored biological activities. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying lead candidates for drug development.

The impact of this compound on drug discovery extends beyond its immediate therapeutic applications. It serves as a building block for more complex molecules and demonstrates how structural innovation can lead to novel pharmacological entities. As research continues, it is likely that more derivatives will be synthesized and evaluated, further expanding our understanding of its potential uses.

In conclusion, the compound identified by CAS number 1421462-82-9 and named 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As scientific knowledge advances, it is expected that more insights will be gained into its therapeutic potential and mechanisms of action.